4,11-Diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone
4,11-Diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone
Brand Name:
Vulcanchem
CAS No.:
500102-20-5
VCID:
VC0362363
InChI:
InChI=1S/C22H22N4O4S2/c1-3-23-19(27)13-15(11-7-5-9-31-11)26-18-14(20(28)24(4-2)22(18)30)16(12-8-6-10-32-12)25(26)17(13)21(23)29/h5-10,13-18H,3-4H2,1-2H3
SMILES:
CCN1C(=O)C2C(N3C4C(C(N3C2C1=O)C5=CC=CS5)C(=O)N(C4=O)CC)C6=CC=CS6
Molecular Formula:
C22H22N4O4S2
Molecular Weight:
470.6g/mol
4,11-Diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone
CAS No.: 500102-20-5
Main Products
VCID: VC0362363
Molecular Formula: C22H22N4O4S2
Molecular Weight: 470.6g/mol
![4,11-Diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone - 500102-20-5](/images/no_structure.jpg)
| CAS No. | 500102-20-5 |
|---|---|
| Product Name | 4,11-Diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone |
| Molecular Formula | C22H22N4O4S2 |
| Molecular Weight | 470.6g/mol |
| IUPAC Name | 4,11-diethyl-7,14-dithiophen-2-yl-1,4,8,11-tetrazatetracyclo[6.6.0.02,6.09,13]tetradecane-3,5,10,12-tetrone |
| Standard InChI | InChI=1S/C22H22N4O4S2/c1-3-23-19(27)13-15(11-7-5-9-31-11)26-18-14(20(28)24(4-2)22(18)30)16(12-8-6-10-32-12)25(26)17(13)21(23)29/h5-10,13-18H,3-4H2,1-2H3 |
| Standard InChIKey | SVAQKVSUTSVFQJ-UHFFFAOYSA-N |
| SMILES | CCN1C(=O)C2C(N3C4C(C(N3C2C1=O)C5=CC=CS5)C(=O)N(C4=O)CC)C6=CC=CS6 |
| Canonical SMILES | CCN1C(=O)C2C(N3C4C(C(N3C2C1=O)C5=CC=CS5)C(=O)N(C4=O)CC)C6=CC=CS6 |
| PubChem Compound | 2952139 |
| Last Modified | Nov 11 2021 |
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